N-ethyl-3,4,5-trimethoxy-N-(2-methylphenyl)benzamide

• IUPAC Name: N-ethyl-3,4,5-trimethoxy-N-(2-methylphenyl)benzamide
• InChI: InChI=1S/C19H23NO4/c1-6-20(15-10-8-7-9-13(15)2)19(21)14-11-16(22-3)18(24-5)17(12-14)23-4/h7-12H,6H2,1-5H3
• InChI Key: FGLSKZAXUIOCTJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1C)C(=O)C2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol

Description

N-ethyl-3,4,5-trimethoxy-N-(2-methylphenyl)benzamide (also known as Ethyl-K) is a chemical compound that belongs to the class of synthetic cathinones. It is a psychoactive substance that has been gaining popularity in the research community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of Ethyl-K involves the inhibition of the reuptake of serotonin, norepinephrine, and dopamine in the brain. This leads to an increase in the levels of these neurotransmitters, which can improve mood and reduce anxiety. Additionally, Ethyl-K has been found to act as a partial agonist at the 5-HT2A receptor, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
Ethyl-K has been found to have several biochemical and physiological effects. It has been shown to increase the levels of serotonin, norepinephrine, and dopamine in the brain, which can improve mood and reduce anxiety. Additionally, it has been found to increase heart rate and blood pressure, which may be a concern for individuals with cardiovascular issues.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl-K in lab experiments is its potency. It has been found to be highly effective at low doses, which can reduce the amount of compound needed for experiments. However, one limitation of using Ethyl-K is its potential for abuse. Due to its psychoactive effects, it may be difficult to control its use in lab settings.

Future Directions

There are several future directions for the research on Ethyl-K. One area of interest is its potential therapeutic applications in the treatment of depression, anxiety, and addiction. Additionally, more research is needed to understand its mechanism of action and its effects on the brain. Finally, the development of more selective SNDRI compounds may lead to improved therapeutic outcomes with fewer side effects.
Conclusion:
In conclusion, Ethyl-K is a synthetic cathinone that has potential therapeutic applications in the treatment of depression, anxiety, and addiction. Its mechanism of action involves the inhibition of the reuptake of serotonin, norepinephrine, and dopamine in the brain. While it has several advantages for lab experiments, its potential for abuse is a concern. Future research on Ethyl-K should focus on its therapeutic applications, mechanism of action, and the development of more selective SNDRI compounds.

Synthesis Methods

The synthesis of Ethyl-K involves the reaction of 3,4,5-trimethoxybenzaldehyde with 2-methylphenylacetonitrile in the presence of ethylamine. The resulting product is then purified through recrystallization. This method has been reported in the literature and has been successfully replicated by several research groups.

Scientific Research Applications

Ethyl-K has been studied for its potential therapeutic applications in the treatment of depression, anxiety, and addiction. It has been shown to act as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI), which means that it can increase the levels of these neurotransmitters in the brain. This mechanism of action is similar to that of traditional antidepressants and has been found to be effective in preclinical studies.